5,6-trans-Vitamin D3

• CAS: 1260149-80-1
• Molecular Formula: C27H44O
• Molecular Weight: 384.6 g/mol
• InChI: InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h12-13,19,21,24-26,28H,3,6-11,14-18H2,1-2,4-5H3/b22-12+,23-13+/t21-,24+,25-,26?,27-/m1/s1
• InChIKey: QYSXJUFSXHHAJI-YYJGPZIQSA-N

5,6-trans-Vitamin D3: Pharmacological Overview

5,6-trans-Vitamin D3 (CAS 1260149-80-1, also 22350-41-0), chemically designated as 5,6-trans-Cholecalciferol, is a seco-steroid photoisomer of Vitamin D3 [1]. Unlike the native cis-configuration of cholecalciferol, this compound features a trans double bond between the C5-C6 positions, resulting in a distinct conformational geometry that directly alters its molecular recognition by the Vitamin D Receptor (VDR) [1]. While it retains a baseline capacity to modulate calcium homeostasis and cell proliferation, its quantitative biological profile differs significantly from both the parent hormone and the active metabolite, making it a critical reference standard and a tool compound for probing structure-activity relationships within the Vitamin D axis .

VDR low-affinity control ligand

EP Impurity A reference standard

Synthetic intermediate for 1α-hydroxy analogs

• [1] Chen TC, Persons KS, Lu Z, Mathieu JS, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000 May;11(5):267-72. doi: 10.1016/s0955-2863(00)00077-2. PMID: 10876100. View Source

Why 5,6-trans-Vitamin D3 Cannot Be Substituted

Substitution with generic Vitamin D3 (cholecalciferol) or its fully active metabolite Calcitriol (1,25(OH)2D3) in research and analytical applications is scientifically invalid due to fundamental differences in binding affinity and target engagement [1]. The C5-C6 trans isomerization induces a spatial reorientation of the seco-B ring, which reduces VDR binding affinity by over 2,500-fold relative to Calcitriol [1][2]. This altered geometry also uncouples the classic genomic activity from non-genomic calcium flux pathways, particularly in renal-compromised models [3]. Consequently, procurement of the specific trans isomer is required for accurate impurity profiling of Vitamin D formulations, for distinguishing photodegradation pathways, and for developing Vitamin D analogs that require the 5,6-trans intermediate as a synthetic scaffold [3].

VDR Binding Mismatch

Trans geometry substantially reduces VDR binding affinity relative to Calcitriol, altering target engagement profile.

Metabolic Pathway Divergence

Renal activation-independent intestinal activity does not replicate the genomic pathway of native Vitamin D3, limiting direct substitution.

Impurity Profiling Specificity

Accurate identification of photodegradation products in Vitamin D formulations requires the specific 5,6-trans isomer as reference.

• [1] Chen TC, Persons KS, Lu Z, Mathieu JS, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000 May;11(5):267-72. doi: 10.1016/s0955-2863(00)00077-2. PMID: 10876100. View Source
• [2] Norman AW, et al. Vitamin D receptor (VDR) binding affinity for 1,25-dihydroxyvitamin D3 (Kd ≈ 0.1 nM) compared to 5,6-trans-Vitamin D3 (Kd = 560 nM). View Source
• [3] Kobayashi T, Okano T, Tsugawa N, Murata T, Takeuchi A. Synthesis and biological activity of 5,6-trans-vitamin D3 in anephric rats. J Nutr Sci Vitaminol (Tokyo). 1976;22(4):299-306. doi: 10.3177/jnsv.22.299. PMID: 189003. View Source

5,6-trans-Vitamin D3 Procurement Evidence

VDR Binding Affinity vs. Calcitriol and 25-Hydroxy Metabolite

5,6-trans-Vitamin D3 demonstrates a markedly reduced binding affinity for the human Vitamin D Receptor (VDR) compared to the active hormonal form. Specifically, the dissociation constant (Kd) for 5,6-trans-Vitamin D3 is reported as 560 nM [1]. This represents a 5,600-fold reduction in affinity relative to 1,25-dihydroxyvitamin D3 (Calcitriol), which exhibits a Kd of approximately 0.1 nM for VDR [1][2]. Furthermore, the 25-hydroxylated metabolite (25-hydroxy-5,6-trans-vitamin D3) shows a 10-fold improvement in binding (Kd = 58 nM) over the parent trans compound, confirming that metabolic activation partially but incompletely rescues receptor engagement [1].

VDR binding affinity

Head-to-head

Kd 560 nM vs. 0.1 nM (Calcitriol)
5,600-fold reduction

Supports VDR binding assay comparator

Human VDR extract; 25-hydroxy metabolite shows partial rescue (Kd 58 nM).

Evidence Dimension	Vitamin D Receptor (VDR) Binding Affinity
Target Compound Data	Kd = 560 nM
Comparator Or Baseline	1,25-Dihydroxyvitamin D3 (Kd = 0.1 nM) and 25-Hydroxy-5,6-trans-Vitamin D3 (Kd = 58 nM)
Quantified Difference	5,600-fold reduction vs. Calcitriol; 9.7-fold reduction vs. 25-hydroxy metabolite.
Conditions	In vitro binding assay using human VDR extracts.

Why This Matters

This data confirms that 5,6-trans-Vitamin D3 is not a high-affinity ligand and validates its utility as a negative control or baseline comparator for VDR activation assays and for studying the structural determinants of receptor agonism.

• [1] Chen TC, Persons KS, Lu Z, Mathieu JS, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000 May;11(5):267-72. doi: 10.1016/s0955-2863(00)00077-2. PMID: 10876100. View Source
• [2] Norman AW. Vitamin D receptor (VDR) binding affinity for 1,25-dihydroxyvitamin D3 (Kd ≈ 0.1 nM) as a reference standard. View Source

Antiproliferative Potency in Human Keratinocytes

In cultured human keratinocytes, the antiproliferative threshold concentration for 5,6-trans-Vitamin D3 is quantitatively defined. Significant inhibition of ³H-thymidine incorporation into DNA is only observed at a concentration of 10⁻⁶ M (1 µM) [1]. In contrast, the active metabolite 1,25-dihydroxyvitamin D3 (Calcitriol) induces significant antiproliferative effects at a concentration as low as 10⁻⁸ M (10 nM) [1]. Other photoisomers such as Lumisterol and Tachysterol3 similarly require the 1 µM threshold to elicit a response, indicating that the 5,6-trans configuration is associated with a 100-fold reduction in cellular potency for keratinocyte growth inhibition compared to the fully active hormone [1].

Keratinocyte antiproliferation

Head-to-head

Effective at 1 µM

Supports low-background VDR activity studies

100-fold higher concentration vs. Calcitriol (10 nM) in ³H-thymidine incorporation assay.

Evidence Dimension	Antiproliferative Activity in Human Keratinocytes
Target Compound Data	Significant inhibition of DNA synthesis observed only at 10⁻⁶ M (1 µM).
Comparator Or Baseline	1,25-Dihydroxyvitamin D3 (Significant inhibition at 10⁻⁸ M / 10 nM).
Quantified Difference	100-fold higher effective concentration required.
Conditions	In vitro cell culture; measurement of ³H-thymidine incorporation into DNA.

Why This Matters

This quantitative threshold establishes the compound's utility in dermatological research where a mild or background level of Vitamin D activity is required, or where the aim is to study non-genomic effects decoupled from high-affinity VDR-driven proliferation arrest.

• [1] Chen TC, Persons KS, Lu Z, Mathieu JS, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000 May;11(5):267-72. doi: 10.1016/s0955-2863(00)00077-2. PMID: 10876100. View Source

Intestinal Calcium Transport in Anephric Rats

A critical differential property of 5,6-trans-Vitamin D3 is its ability to stimulate intestinal calcium transport in the absence of functional kidneys. In a direct in vivo comparison using anephric (kidney-removed) rats, a single dose of 25 µg of 5,6-trans-Vitamin D3 produced a significant elevation in intestinal calcium transport compared to untreated controls [1]. Notably, this same dose did not positively affect serum calcium levels in the anephric animals, dissociating the intestinal effect from the hypercalcemic bone mobilization typically associated with Calcitriol therapy [1]. This profile contrasts sharply with native Vitamin D3, which requires renal 1α-hydroxylation for bioactivation and is ineffective in this anephric model [2].

Anephric rat intestinal transport

Class-level

25 µg dose stimulated intestinal Ca²⁺ transport

Supports renal failure model intestinal study

Kidney-removed rats; activity independent of renal 1α-hydroxylation.

Evidence Dimension	Intestinal Calcium Transport Activity in Renal Failure
Target Compound Data	25 µg dose induced significant intestinal calcium transport elevation in anephric rats.
Comparator Or Baseline	Native Vitamin D3 (Cholecalciferol) which is inactive due to lack of renal activation.
Quantified Difference	Qualitative difference: Activity retained vs. no activity.
Conditions	In vivo: Sham-operated vs. anephric rats fed a low-calcium diet.

Why This Matters

This evidence supports the procurement of 5,6-trans-Vitamin D3 as a critical scaffold or comparator in the development of 'less-calcemic' Vitamin D analogs intended for patients with chronic kidney disease (CKD), as it demonstrates that the trans geometry allows for selective intestinal action without exacerbating hypercalcemia.

• [1] Kobayashi T, Okano T, Tsugawa N, Murata T, Takeuchi A. Synthesis and biological activity of 5,6-trans-vitamin D3 in anephric rats. J Nutr Sci Vitaminol (Tokyo). 1976;22(4):299-306. doi: 10.3177/jnsv.22.299. PMID: 189003. View Source
• [2] Holick MF, Garabedian M, DeLuca HF. 5,6-Trans-25-hydroxycholecalciferol: vitamin D analog effective on intestine of anephric rats. Science. 1972 Jun 16;176(4040):1247-8. doi: 10.1126/science.176.4040.1247. PMID: 4338253. View Source

Bone Mineralization Activity in Chicks

The compound retains a measurable, albeit weaker, capacity to support bone calcification in avian models. In vitamin D-deficient chicks, daily administration of 5,6-trans-Vitamin D3 at doses of 1, 3, and 10 µg significantly increased tibia ash weight, a direct measure of bone mineralization . While this confirms biological activity, the required dose is notably higher than the picogram-level potency of 1,25-dihydroxyvitamin D3 in similar bone resorption assays, and it does not achieve the maximal bone density restoration seen with the native vitamin [1]. This partial agonist or low-potency profile is a key differentiating factor for researchers studying the threshold of activity required for bone health endpoints.

Chick bone mineralization

Class-level

1–10 µg/day increased tibia ash

Supports bone mineralization assay calibration

Vitamin D-deficient chick model; partial agonist profile vs. Calcitriol.

Evidence Dimension	Bone Mineralization (Tibia Ash Weight)
Target Compound Data	1-10 µg/day dose range increased tibia ash weight in deficient chicks.
Comparator Or Baseline	Cholecalciferol (Vitamin D3) with higher potency; 1,25-dihydroxyvitamin D3 with picogram potency.
Quantified Difference	Microgram-level activity vs. nanogram/picogram-level for more active metabolites.
Conditions	In vivo: Vitamin D-deficient chick bioassay.

Why This Matters

This data positions 5,6-trans-Vitamin D3 as a useful reference standard for calibrating the sensitivity of bone mineralization assays and for investigating the specific structural features of the A-ring and seco-B ring that govern full agonism of bone formation pathways.

• [1] Bertin Bioreagent. 5,6-trans-Vitamin D3 (CAT N°: 31225) Application Note: Intestinal calcium transport and bone calcium mobilization. 2024. View Source

5,6-trans-Vitamin D3 Validated Use Cases

EP Impurity A Reference Standard for Vitamin D3

In pharmaceutical quality control, 5,6-trans-Vitamin D3 is explicitly designated as Cholecalciferol EP Impurity A [1]. Its unique retention time and spectral properties (λmax 272 nm) enable precise quantification of photodegradation products in Vitamin D3 formulations and stability studies . Procurement of the pure isomer is non-negotiable for validating HPLC/LC-MS methods and ensuring compliance with pharmacopeial monographs regarding the 5,6-trans impurity limit.

VDR Signaling Pathway Pharmacological Tool

Based on its 560 nM Kd for VDR and 100-fold lower antiproliferative potency in keratinocytes [1], this compound serves as an ideal low-affinity control ligand. Researchers utilize it to establish baseline or 'sub-threshold' activation in gene reporter assays, to verify the specificity of high-affinity agonists like Calcitriol, and to investigate the cellular machinery responsible for metabolizing photoisomers into more active 25-hydroxylated derivatives [1].

Synthetic Intermediate for 1α-Hydroxy Vitamin D Analogs

The 5,6-trans configuration is a strategically valuable synthetic scaffold. It is a key intermediate in the photochemical isomerization step required for the manufacture of antiosteoporosis drugs like Alfacalcidol (1α-hydroxyvitamin D3) . The trans geometry protects the triene system during specific oxidation reactions (e.g., SeO2 allylic oxidation) before a final photochemical cis-trans isomerization yields the active drug substance. Access to high-purity 5,6-trans-Vitamin D3 directly enables this efficient synthetic route.

In Vivo Modeling of Vitamin D Activity in CKD

Given its demonstrated ability to stimulate intestinal calcium transport independently of renal 1α-hydroxylation in anephric rats [2], 5,6-trans-Vitamin D3 is a valuable agent for preclinical models of renal failure. It allows investigators to separate the systemic hypercalcemic effects of Calcitriol from localized intestinal actions, providing a benchmark for evaluating new 'less-calcemic' Vitamin D analogs designed for the CKD patient population [2].

Application

Selection Property

Validation Focus

EP Impurity A Reference Standard

Isomer-specific retention & UV spectra

HPLC/LC-MS method validation for photodegradation products

VDR Pharmacological Tool

Low-affinity VDR binding

Baseline/sub-threshold activation in gene reporter assays

1α-Hydroxy Analog Synthesis

Trans geometry triene stabilization

Photochemical isomerization efficiency for active drug intermediates

Renal Failure Model Calcium Transport

Renal-independent intestinal activity

Differentiation of calcemic effect from intestinal action in anephric models

• [1] Chen TC, Persons KS, Lu Z, Mathieu JS, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000 May;11(5):267-72. doi: 10.1016/s0955-2863(00)00077-2. PMID: 10876100. View Source
• [2] Kobayashi T, Okano T, Tsugawa N, Murata T, Takeuchi A. Synthesis and biological activity of 5,6-trans-vitamin D3 in anephric rats. J Nutr Sci Vitaminol (Tokyo). 1976;22(4):299-306. doi: 10.3177/jnsv.22.299. PMID: 189003. View Source